Cas no 6853-58-3 (1-(bromomethyl)-4-pentylbenzene)

• Product Name: 1-(bromomethyl)-4-pentylbenzene
• CAS No: 6853-58-3
• MF: C₁₂H₁₇Br
• MW: 241.167382955551
• CID: 834652
• PubChem ID: 12780018
• Update Time: 2025-04-19

1-(bromomethyl)-4-pentylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-4-pentylbenzene
• 1-(bromomethyl)-4-n-pentylbenzene
• SCHEMBL8081798
• 6853-58-3
• DTXSID001303691

• Inchi： 1S/C12H17Br/c1-2-3-4-5-11-6-8-12(10-13)9-7-11/h6-9H,2-5,10H2,1H3
• InChI Key： KQYYGIARMUPJIJ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)CCCCC

Computed Properties

• Exact Mass: 240.05136g/mol
• Monoisotopic Mass: 240.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų